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Compound of Interest

Compound Name: Acid Alizarin Violet N

CAS No.: 2092-55-9

Cat. No.: B606668

Get Quote

Executive Summary: Beyond the Standard
"Alizarin"
Acid Alizarin Violet N (AAVN) (CI 15670; CAS 2092-55-9) is frequently confused with the

anthraquinone dye Alizarin Red S, yet it possesses a distinct azo-dye structure that offers

unique advantages in metal analysis. While Alizarin Red S is the industry standard for general

aluminum testing, AAVN excels in micellar-enhanced spectrophotometry and fluorometric

analysis, offering superior sensitivity for transition metals (Cu, Ni, Co) and trace Aluminum

quantification in complex matrices.

This guide provides a scientifically rigorous validation framework for AAVN, moving beyond

basic absorbance readings to explore surfactant-mediated sensitivity enhancement and

stoichiometric verification.

Chemical Basis & Mechanism of Action
Unlike anthraquinone derivatives, AAVN functions via an azo-enol chelation mechanism. The

dye coordinates with metal ions through the nitrogen of the azo group (
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) and the oxygen of the ortho-hydroxyl group on the benzene/naphthalene ring.

Chelation Pathway
The formation of the metal-dye complex (often termed a "lake" in older literature) involves

proton displacement and ring closure.

Chelation Mechanism
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Figure 1: Reaction pathway for Metal-AAVN complex formation.[1] Note the catalytic/stabilizing

role of surfactant micelles (CTAB/SDS) in enhancing sensitivity.

Method Validation Parameters
The following data establishes the performance baseline for AAVN in quantitative applications.

Comparative Performance: AAVN vs. Alternatives
AAVN is often compared to Alizarin Red S (ARS) and Xylenol Orange. The table below

highlights where AAVN offers a tactical advantage.
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Feature
Acid Alizarin Violet
N (AAVN)

Alizarin Red S
(ARS)

Xylenol Orange

Chemical Class Azo Dye Anthraquinone Triphenylmethane

Primary Targets
Cu, Ni, Co (Micellar),

Al (Fluorescence), Zr
Al, Zr, F (Indirect) Zn, Pb, Cd

Sensitivity (Al)
High (LOD ~4.8 ppb in

MeOH)

Moderate (LOD ~20-

50 ppb)
Moderate

Interference

Low interference from

Fluoride in some

modes

High Fluoride

interference

High interference from

Fe(III)

Key Advantage

Micellar

Enhancement:

Sensitivity increases

x with CTAB for Ni²⁺.

Robustness in simple

aqueous buffers.

Sharp color change

(Yellow -> Red).

Quantitative Validation Data (Key Metals)
The following parameters must be verified during your internal method transfer.

A. Copper (Cu²⁺) & Nickel (Ni²⁺) – Micellar Enhanced Method
Source: Jumean et al. (2014)

Matrix: Aqueous buffer + Surfactant (CTAB or SDS).[2][1]

Stoichiometry:

Cu-AAVN: 1:2 ratio (Metal:Ligand).[2][1]

Ni-AAVN: 1:1 in water; shifts to 1:3 in CTAB micelles.[3][1]

Formation Constant (

):
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Cu-AAVN (Water):

Cu-AAVN (CTAB):

(Enhanced Stability)[3][1]

Ni-AAVN (CTAB):

(Massive Sensitivity Jump)[2][3][1]

B. Aluminum (Al³⁺) – Trace Analysis[4]
Linear Range: 0 – 47.6 ppb (

M).[2]

Limit of Detection (LOD): 4.79 ppb.[2]

Solvent System: Methanol/Water mixtures often yield higher sensitivity than pure aqueous

systems due to ligand solubility.

Experimental Protocol: Validating the Ni-AAVN
Micellar Assay
This protocol validates the hyperchromic shift induced by surfactants, a critical quality attribute

for AAVN reagents.

Reagents & Preparation
AAVN Stock (1 mM): Dissolve 0.0366 g of Acid Alizarin Violet N in 100 mL of ethanol. Store

in amber glass.

Surfactant Stock (CTAB, 10 mM): Dissolve 0.364 g Cetyltrimethylammonium bromide in 100

mL warm deionized water.

Buffer (pH 7.5): Phosphate/Borate buffer system.

Step-by-Step Workflow
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Figure 2: Micellar-enhanced spectrophotometric workflow. The addition of surfactant prior to the

dye ensures the metal is trapped in the micellar Stern layer for optimal chelation.

Validation Checklist (Self-Validating System)
To ensure "Trustworthiness" in your data, perform these checks:

Isosbestic Point Verification: Run a scan of AAVN at varying pH. A clear isosbestic point

indicates pure reagent without degradation products.
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Surfactant Shift: Compare the absorbance of Metal + AAVN vs. Metal + AAVN + CTAB. The

CTAB sample should show a bathochromic shift (red shift) and hyperchromic effect

(increased intensity). If not, your surfactant concentration is below the Critical Micelle

Concentration (CMC).

Stoichiometry Check: Perform a Job’s Plot (Method of Continuous Variation). Plot

Absorbance vs. Mole Fraction. The peak should align with 0.33 (for 1:2 complex) or 0.25 (for

1:3 complex).

Troubleshooting & Interferences
Fluoride: High concentrations can bleach the complex (useful for F- determination, but an

interference for metals). Mask with Boric acid if necessary.

Phosphate: Interferes with Aluminum determination. Remove via ion exchange or

precipitation with Silver Nitrate if analyzing biological samples.

pH Drift: AAVN is a pH indicator itself (Orange-Red at pH < 6, Violet at pH > 9). Strict

buffering at pH 7.5 is non-negotiable for the Ni/Cu assay to distinguish metal complexation

from simple pH color change.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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